Cas no 2906-60-7 (4,4'-Dithiodibutyric acid)

• Product Name: 4,4'-Dithiodibutyric acid
• CAS No: 2906-60-7
• MF: C₈H₁₄O₄S₂
• MW: 238.324360370636
• MDL: MFCD00004406
• CID: 260237
• PubChem ID: 87560352
• Update Time: 2025-08-04

4,4'-Dithiodibutyric acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4,4'-dithiobis-
• 4,4'-Dithiodibutyric Acid
• 3-CARBOXYPROPYL DISULFIDE
• 4-(3-carboxypropyldisulfanyl)butanoic acid
• 3-Carboxypropyl disulfide (Di(4-carboxybutyl) disulfide
• 4,4'-disulfanediyldibutanoic acid
• 4,4'-dithiobutyric acid
• 4,4'-thiobutyric acid
• acide dithio-4,4' dibutirique
• Butanoic acid,4,4'-dithiobis
• Bis(3-carboxypropyl) Disulfide
• 4,4'-Dithiodibutanoic acid
• Butanoic acid, 4,4'-dithiobis-
• 4,4-dithiodibutyric acid
• 4-[(3-carboxypropyl)disulfanyl]butanoic acid
• YYSCJLLOWOUSHH-UHFFFAOYSA-N
• Butyric acid, 4,4'-dithiodi-
• 4,4'-DithiodibutyricAcid
• 4,4 -Dithiodibutyric acid
• 4,4?-Dithiodibutyric acid
• 4,4'-Dithiobisbutyric acid
• 5,6-
• EINECS 220-818-3
• AKOS015894329
• .gamma.,.gamma.'-Dithiodibutyric acid
• 4,4 inverted exclamation mark -Disulfanediyldibutanoic Acid
• SY051599
• FT-0617107
• 4,4'-disulfanyldibutanoic acid
• D1757
• 2906-60-7
• C21737
• DTXSID1062700
• CHEBI:138402
• A819749
• Tolterodinetartrate
• J-200063
• AT13104
• 4,4'-Dithiodi(n-butyric acid)
• AS-60163
• D3670
• 4,4'-disulfanediyldibutanoicacid
• SCHEMBL94565
• CS-0119870
• 4,4'-disulfanediyldibutyric acid
• NS00028620
• 4,4'-Dithiodi-n-butyric acid
• 4,4'-Dithiodibutyric Acid, >/=95%
• 4,4'-Dithiodibutyric acid, 95%
• 5,6-dithia-decanedioic acid
• .gamma.-Carboxypropyl disulfide
• MFCD00004406
• DTXCID2037920
• gamma-Carboxypropyl disulfide
• DB-047518
• gamma,gamma'-Dithiodibutyric acid
• 4,4'-Dithiodibutyric acid

• MDL： MFCD00004406
• Inchi： 1S/C8H14O4S2/c9-7(10)3-1-5-13-14-6-2-4-8(11)12/h1-6H2,(H,9,10)(H,11,12)
• InChI Key： YYSCJLLOWOUSHH-UHFFFAOYSA-N
• SMILES： S(CCCC(=O)O)SCCCC(=O)O

Computed Properties

• Exact Mass: 238.03300
• Monoisotopic Mass: 238.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: Light yellow solid
• Density: 1.340
• Melting Point: 108.0 to 112.0 deg-C
• Boiling Point: 350.93°C (rough estimate)
• Flash Point: 26-36
• Refractive Index: 1.4950 (estimate)
• PSA: 125.20000
• LogP: 2.09740
• Solubility: Not available

4,4'-Dithiodibutyric acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Material Chemicals Electrical Materials

Additional information on 4,4'-Dithiodibutyric acid

Comprehensive Overview of 4,4'-Dithiodibutyric Acid (CAS No. 2906-60-7): Properties, Applications, and Innovations

4,4'-Dithiodibutyric acid (CAS No. 2906-60-7) is a sulfur-containing organic compound with the molecular formula C₈H₁₄O₄S₂. This dithiodibutyric acid derivative is characterized by its unique disulfide bridge, which imparts redox-active properties and makes it valuable in biochemical, pharmaceutical, and material science applications. Its CAS number 2906-60-7 is frequently searched in chemical databases, reflecting its relevance in research and industrial settings.

In recent years, the demand for sulfur-based compounds like 4,4'-Dithiodibutyric acid has surged due to their role in antioxidant research and drug delivery systems. Researchers are exploring its potential in bioconjugation and crosslinking applications, particularly in the development of smart materials and biodegradable polymers. The compound’s ability to form reversible disulfide bonds aligns with the growing interest in sustainable chemistry and green synthesis.

The physical and chemical properties of 4,4'-Dithiodibutyric acid include a white crystalline appearance, moderate solubility in water, and stability under ambient conditions. Its melting point (approximately 120–122°C) and molecular weight (246.33 g/mol) are critical parameters for formulation scientists. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a topic frequently queried in scientific forums.

One of the trending topics associated with CAS 2906-60-7 is its utility in peptide synthesis and protein engineering. The disulfide bond in 4,4'-Dithiodibutyric acid mimics natural biological structures, making it a preferred choice for biomimetic studies. Additionally, its low toxicity profile has sparked interest in cosmetic formulations, particularly in anti-aging and skin barrier repair products.

From an industrial perspective, 4,4'-Dithiodibutyric acid is used as a crosslinking agent in polymer chemistry, enhancing the mechanical properties of hydrogels and elastomers. Its compatibility with biocompatible materials has led to innovations in medical devices and tissue engineering scaffolds. These applications are often highlighted in patent literature and academic publications, driving further inquiries into its synthesis and scalability.

Environmental considerations are another focal point for 2906-60-7. As industries shift toward eco-friendly alternatives, the compound’s biodegradability and minimal ecological impact are being evaluated. Questions like "Is 4,4'-Dithiodibutyric acid biodegradable?" or "How to optimize its synthesis for reduced waste?" are increasingly common in search engine queries, reflecting the intersection of science and sustainability.

In summary, 4,4'-Dithiodibutyric acid (CAS No. 2906-60-7) is a versatile compound with broad applications in life sciences, materials engineering, and green chemistry. Its unique disulfide functionality, combined with its safety profile and regulatory compliance, positions it as a key player in future innovations. For researchers and manufacturers, understanding its structure-activity relationships and industrial scalability remains a priority.